Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21344913 Thio-aripiprazole C23H27Cl2N3OS
VC21345059 1-Cyclopropyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid 103460-89-5 C18H19F2N3O3
VC21345094 N6-Cyclopropyl-9H-purine-2,6-diamine 120503-69-7 C8H10N6
VC21345169 Losartan Potassium 124750-99-8 C22H22ClKN6O
VC21345065 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine 128430-66-0 C9H9ClF3NO
VC21345070 Dexmedetomidine hydrochloride 145108-58-3 C13H17ClN2
VC21344966 4-Desmethoxypropoxyl-4-chloro Rabeprazole 168167-42-8 C14H12ClN3OS
VC21345038 2-sec-Butyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-2H-1,2,4-triazol-3(4H)-one 252964-68-4 C23H29N5O2
VC21344960 5H-Dibenzo[b,f]azepine-5-carbonyl chloride 33948-22-0 C15H10ClNO
VC21344498 Fenspiride 5053-06-5 C15H20N2O2
VC21345023 (1R,2R,5S,8S,9S,10R)-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-12-ene-9-carboxylic acid 561-56-8 C19H22O5
VC21344642 Diflunisal acyl glucuronide 58446-30-3 C19H16F2O9
VC21344894 2-(4-Fluorophenyl)thiophene 58861-48-6 C10H7FS
VC21344624 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-1-(4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)phenyl)butan-1-one 67987-08-0 C32H36Cl2N2O3
VC21345126 2,7-Dichloro-alpha-[(dibutylamino)methyl]-9H-fluorene-4-methanol 69759-61-1 C23H29Cl2NO
VC21344953 1,2,3,7,8,9-Hexachlorodibenzofuran 72918-21-9 C12H2Cl6O
VC21344926 L-Phenylalanine,N-(2-pyrazinylcarbonyl)-, methyl ester 73058-37-4 C15H15N3O3
VC21344796 4-(3-Chloropropyl)morpholine 7357-67-7 C7H14ClNO
VC21344847 (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate 73791-47-6 C34H52N2O12S
VC21344920 Anagrelide impurity 1 752151-24-9 C11H11Cl2N3O2
VC21344907 N,N-dimethyl-D-glucamine 76326-99-3 C8H19NO5
VC21352650 Dibenzo(b,e)(1,4)dioxin-13C12, 2,3,7,8-tetrachloro- 76523-40-5 C12H4Cl4O2
VC21345133 Azamulin 76530-44-4 C24H38N4O4S
VC21345017 Pheniramine 86-21-5 C16H20N2
VC21344619 Crizotinib 877399-52-5 C21H22Cl2FN5O